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Compound of Interest

Compound Name: 10-Bromodecanol

Cat. No.: B1266680 Get Quote

The safe and environmentally responsible disposal of 10-Bromodecanol is paramount for any

laboratory setting. As a halogenated organic compound, it necessitates specific handling and

disposal procedures to mitigate risks to personnel and the environment. This guide provides

essential safety and logistical information, including operational and disposal plans tailored for

researchers, scientists, and drug development professionals.

I. Immediate Safety and Handling Precautions
10-Bromodecanol is classified as an irritant and can cause skin, eye, and respiratory irritation.

[1][2][3][4] Adherence to strict safety protocols is crucial.

Personal Protective Equipment (PPE): When handling 10-Bromodecanol, the following PPE is

mandatory:

Gloves: Nitrile gloves are recommended.

Eye Protection: Safety goggles or a face shield must be worn.[1]

Lab Coat: A standard lab coat should be worn to protect from spills.

Respiratory Protection: Work should be conducted in a well-ventilated area or under a fume

hood to avoid inhalation of vapors.[5] For situations with a risk of aerosol generation, a dust

mask (type N95 or equivalent) may be necessary.

Handling Procedures:
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Avoid direct contact with the substance.[5]

Prevent the generation of vapors or aerosols.

Ensure eyewash stations and safety showers are readily accessible.[6]

Keep away from incompatible materials such as strong oxidizing agents and strong bases.[6]

II. Quantitative Data Summary
The following table summarizes the key physical and chemical properties of 10-
Bromodecanol.

Property Value

CAS Number 53463-68-6

Molecular Formula C10H21BrO

Molecular Weight 237.18 g/mol

Appearance Liquid

Boiling Point 165-169 °C at 10 mmHg[1][2]

Density 1.19 g/mL at 25 °C[1][2]

Flash Point 109 °C (228.2 °F) - closed cup

Solubility
Insoluble in water; soluble in organic solvents

like ethanol, ether, and chloroform.[1]

III. Spill Response Protocol
In the event of a 10-Bromodecanol spill, follow these steps:

Evacuate and Ventilate: Immediately evacuate non-essential personnel from the spill area

and ensure adequate ventilation.

Containment: For small spills, contain the leak and absorb the material with an inert

absorbent material (e.g., vermiculite, dry sand).
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Collection: Carefully collect the absorbed material and place it into a sealed, properly labeled

hazardous waste container.

Decontamination: Clean the spill area thoroughly with soap and water.

Personal Contamination: If there is direct contact, flush the affected area with copious

amounts of water. For eye contact, rinse cautiously with water for several minutes, removing

contact lenses if present and easy to do so.[3][6] Seek medical attention if irritation persists.

IV. Detailed Disposal Procedure
As a halogenated hydrocarbon, 10-Bromodecanol must be disposed of as hazardous waste.

[5] It should never be poured down the drain.[5] The cost of disposing of halogenated waste is

significantly higher than non-halogenated waste, so it is crucial to keep these waste streams

separate.[7]

Step-by-Step Disposal Plan:

Obtain a Designated Waste Container: Request a specifically labeled "Halogenated Organic

Waste" container from your institution's Environmental Health and Safety (EHS) department.

These containers are often distinctly colored for easy identification.

Label the Container: Before adding any waste, affix a hazardous waste tag to the container.

Fill out all required information, including the full chemical name ("10-Bromodecanol") and

any other components of the waste stream with their approximate percentages.

Transfer the Waste: Carefully transfer the 10-Bromodecanol waste into the designated

container. This should be done in a fume hood to minimize inhalation exposure.

Secure the Container: Keep the waste container tightly closed when not in use.

Storage: Store the waste container in a designated, well-ventilated, and cool secondary

containment area, away from incompatible materials.

Arrange for Pickup: Once the container is full or ready for disposal, contact your institution's

EHS department to arrange for a scheduled pickup.
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V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 10-Bromodecanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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